Cas no 956950-96-2 (methyl2-(trimethyl-1H-pyrazol-4-yl)ethylamine)

• Product Name: methyl2-(trimethyl-1H-pyrazol-4-yl)ethylamine
• CAS No: 956950-96-2
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD06804126
• CID: 3032539
• PubChem ID: 16394826
• Update Time: 2023-11-22

methyl2-(trimethyl-1H-pyrazol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 甲基-[2-(1,3,5-三甲基吡唑-4-基)乙基]胺
• N-methyl-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanamine
• N-methyl-2-(1,3,5-trimethylpyrazol-4-yl)ethanamine
• N-methyl-N-[2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]amine
• N-METHYL-N-[2-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)-ETHYL]AMINE
• methyl[2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethyl]amine
• BBL004541
• STK263670
• methyl[2-(trimethyl-1H-pyrazol-4-yl)ethyl]amine
• n-Methyl-2-(1,3,5-trimethy
• methyl2-(trimethyl-1H-pyrazol-4-yl)ethylamine

• MDL： MFCD06804126
• Inchi： 1S/C9H17N3/c1-7-9(5-6-10-3)8(2)12(4)11-7/h10H,5-6H2,1-4H3
• InChI Key： UWAUQJYALKHJGH-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(C)=N1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 265.2±35.0 °C at 760 mmHg
• Flash Point: 114.2±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl2-(trimethyl-1H-pyrazol-4-yl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)